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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Savinyl Yellow RLSN is a solvent-soluble metal complex dye, chemically identified as C.I.

Solvent Yellow 83 and C.I. Pigment Yellow 83.[1][2] It is characterized by its excellent solubility

in polar organic solvents and good overall fastness properties, making it a versatile colorant in

various industrial and research applications. This guide provides a detailed overview of its

technical specifications, properties, and application considerations.

Chemical and Physical Properties
Savinyl Yellow RLSN is a yellow powder with a reddish shade.[3][4] It is a disazo compound,

which contributes to its strong color and stability.[3]
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Property Value Source

C.I. Name
Solvent Yellow 83 / Pigment

Yellow 83
[2]

CAS Number 5567-15-7 [4]

EINECS Number 226-939-8 [3][4]

Chemical Family Disazo [3]

Physical Form Yellow Powder

Density 1.6 g/cm³

pH Value 6.0 - 7.5 [3]

Moisture Content ≤2.0% [3]

Heat Stability 200 °C [3]

Solubility Data
Savinyl Yellow RLSN exhibits high solubility in a range of polar organic solvents. The following

table summarizes its solubility in various solvents.

Solvent Solubility (g/L)

Butyl Cellosolve 350

Acetone 250

Methyl Ethyl Ketone 450

Diacetone Alcohol 500

Data sourced from a technical data sheet for Solvent Yellow 83.

Fastness Properties
The fastness properties of a dye indicate its resistance to fading or bleeding under various

conditions. Savinyl Yellow RLSN generally demonstrates good to excellent fastness.
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Property Rating Scale Source

Light Fastness 7 1-8 (Blue Wool Scale) [3]

Acid Fastness 5 1-5 [3]

Alkali Fastness 5 1-5 [3]

Water Resistance 5 1-5 [3]

Oil Resistance 5 1-5 [3]

Ethanol Resistance 5 1-5 [3]

Ketone Resistance 5 1-5 [3]

Note on the Blue Wool Scale: The Blue Wool Scale is a standard method for assessing the

lightfastness of colorants. A rating of 7 indicates a very high resistance to fading when exposed

to light.

Spectroscopic Properties
Detailed spectroscopic data such as the maximum absorption wavelength (λmax) and molar

absorptivity are not readily available in public technical data sheets. For precise quantitative

applications, it is recommended that users determine these parameters empirically in their

specific solvent system.

Experimental Protocols
As Savinyl Yellow RLSN is a commercial dye, specific experimental protocols for its use are

highly application-dependent. A general protocol for preparing a stock solution for laboratory

use is provided below.

Protocol for Preparation of a Stock Solution

Objective: To prepare a 1 mg/mL stock solution of Savinyl Yellow RLSN in a suitable solvent.

Materials:

Savinyl Yellow RLSN powder
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Volumetric flask (e.g., 10 mL)

Analytical balance

Chosen solvent (e.g., Acetone)

Magnetic stirrer and stir bar (optional)

Pipettes

Procedure:

1. Weigh out 10 mg of Savinyl Yellow RLSN powder using an analytical balance.

2. Carefully transfer the powder to a 10 mL volumetric flask.

3. Add a small amount of the chosen solvent to the flask to dissolve the powder.

4. If necessary, use a magnetic stirrer at a low speed to aid dissolution.

5. Once the powder is fully dissolved, add the solvent up to the 10 mL mark.

6. Invert the flask several times to ensure a homogenous solution.

7. Store the stock solution in a sealed, light-protected container.

Application Workflow
The following diagram illustrates a logical workflow for the selection and application of Savinyl

Yellow RLSN in a research or development context.
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Savinyl Yellow RLSN Application Workflow
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Caption: A flowchart outlining the key stages for effectively utilizing Savinyl Yellow RLSN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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